Cas no 1246661-38-0 (2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl)

2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl is a fluorinated biphenyl derivative characterized by its trifluoromethyl and methyl substituents on the aromatic rings. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its fluorine atoms enhance metabolic stability and lipophilicity. The rigid biphenyl scaffold, combined with selective fluorination, contributes to improved binding affinity in target molecules. Its well-defined structure and high purity make it suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. It is typically handled under inert atmospheres to preserve reactivity.
2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl structure
1246661-38-0 structure
Product Name:2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl
CAS No:1246661-38-0
MF:C13H9F3
MW:222.205774068832
CID:6792690
PubChem ID:139250957
Update Time:2025-10-12

2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 1246661-38-0
    • 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl
    • MFCD34762202
    • Inchi: 1S/C13H9F3/c1-8-2-4-9(5-3-8)10-6-12(15)13(16)7-11(10)14/h2-7H,1H3
    • InChI Key: QPRJBPNJZVQKSB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C1C=CC(C)=CC=1)F)F

Computed Properties

  • Exact Mass: 222.06563477g/mol
  • Monoisotopic Mass: 222.06563477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB609871-250mg
2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl; .
1246661-38-0
250mg
€355.80 2024-07-19
abcr
AB609871-1g
2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl; .
1246661-38-0
1g
€659.60 2024-07-19
abcr
AB609871-5g
2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl; .
1246661-38-0
5g
€2218.40 2024-07-19

2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl Related Literature

Additional information on 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl

Comprehensive Overview of 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl (CAS No. 1246661-38-0)

The compound 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl (CAS No. 1246661-38-0) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. With its unique structural features, including trifluoromethyl groups and a biphenyl backbone, this compound serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its CAS number 1246661-38-0 is frequently searched in chemical databases, reflecting its growing importance in industrial and academic applications.

One of the key reasons for the rising interest in 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl is its role in the development of liquid crystal materials and organic electronic devices. Researchers are actively exploring its potential in OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where its fluorinated structure enhances thermal stability and electron transport properties. The compound's methyl group at the 4'-position further contributes to its solubility in organic solvents, making it a preferred choice for solution-processed thin-film applications.

In pharmaceutical research, 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl is often utilized as a building block for drug discovery. Its fluorine atoms improve metabolic stability and bioavailability, which are critical factors in the design of small-molecule therapeutics. Recent studies have highlighted its potential in targeting kinase inhibitors and GPCR modulators, aligning with the current trend of precision medicine and personalized therapies.

From an environmental perspective, the compound's fluorinated aromatic structure has sparked discussions about its biodegradability and eco-friendly synthesis. As sustainability becomes a priority in chemical manufacturing, researchers are investigating greener routes to produce 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl, such as catalytic fluorination and microwave-assisted reactions. These methods aim to reduce waste and energy consumption, addressing the global demand for sustainable chemistry.

The compound's physical and chemical properties are also a focal point for many users. With a molecular weight of 234.19 g/mol and a melting point ranging between 80-85°C, 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl exhibits excellent stability under standard conditions. Its logP value (a measure of lipophilicity) makes it suitable for applications requiring lipid membrane permeability, such as drug delivery systems.

In summary, 2,4,5-Trifluoro-4'-methyl-1,1'-biphenyl (CAS No. 1246661-38-0) is a multifaceted compound with broad applications in advanced materials, pharmaceuticals, and sustainable chemistry. Its unique combination of fluorine substituents and biphenyl framework positions it as a valuable asset in modern scientific research. As the demand for high-performance chemicals grows, this compound is poised to play an even more significant role in innovation and development.

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